Cas no 133609-46-8 (Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate)

• Product Name: Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate
• CAS No: 133609-46-8
• MF: C₁₆H₃F₂₉O₆
• MW: 842.145127534866
• MDL: MFCD00054670
• CID: 899678
• PubChem ID: 2775487
• Update Time: 2025-06-18

Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate Chemical and Physical Properties

Names and Identifiers

• hfpo pentamer, methyl ester
• Perfluoro-2,5,8,11-tetraMethyl-3,6,9,12-tetraoxapentadecanoic acid Methyl ester
• Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetra-oxapentadecanoic acid, methyl ester
• methyl 2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propoxy]propoxy]propanoate
• Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate
• Hfpo pentamer,methyl ester
• 2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propoxy]propoxy]propanoic acid methyl ester
• C16H3F29O6
• DTXSID80379564
• MFCD00054670
• NS00018760
• SCHEMBL5704689
• (5R,8R,11R)-methyl 2,4,4,5,7,7,8,10,10,11,13,13,14,14,15,15,15-heptadecafluoro-2,5,8,11-tetrakis(trifluoromethyl)-3,6,9,12-tetraoxapentadecan-1-oate
• Methyl perfluoro(2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate)
• Perfluorotetramethyltetraoxapentadecanoicacidme
• AKOS015852721
• 133609-46-8
• Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoic acid, methyl ester

• MDL： MFCD00054670
• Inchi： 1S/C16H3F29O6/c1-47-2(46)3(17,8(23,24)25)48-14(40,41)5(20,10(29,30)31)50-16(44,45)7(22,12(35,36)37)51-15(42,43)6(21,11(32,33)34)49-13(38,39)4(18,19)9(26,27)28/h1H3
• InChI Key： XCSZRHBSQLYKOK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(OC(C(F)(F)F)(C(OC(C(=O)OC)(C(F)(F)F)F)(F)F)F)(F)F)OC(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)(F)F

Computed Properties

• Exact Mass: 841.94700
• Monoisotopic Mass: 841.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 19
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1,74 g/cm3
• Boiling Point: 70-80°C 0,1mm
• Flash Point: >100°C
• Refractive Index: 1.297
• PSA: 63.22000
• LogP: 8.70700

Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate

Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate (CAS No. 133609-46-8): An Overview

Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate (CAS No. 133609-46-8) is a synthetic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its perfluorinated backbone and multiple methoxy groups, which confer it with exceptional properties such as thermal stability, chemical inertness, and low surface energy. These properties make it a valuable material for various applications, including coatings, lubricants, and biomedical devices.

The molecular formula of Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate is C₂₀H₂₄F₈O₅. The compound is synthesized through a multi-step process involving the reaction of perfluorinated alcohols with methanol in the presence of a catalyst. The resulting ester is then purified to achieve high purity levels suitable for industrial and research applications.

Recent studies have highlighted the potential of Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate in enhancing the performance of coatings and lubricants. Its low surface energy and chemical inertness make it an ideal additive for reducing friction and wear in mechanical systems. For instance, a study published in the Journal of Materials Chemistry A demonstrated that incorporating this compound into polymer coatings significantly improved their anti-corrosion properties and durability under harsh environmental conditions.

In the biomedical field, Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate has shown promise as a biocompatible material for drug delivery systems. Its ability to form stable micelles in aqueous solutions allows for the encapsulation and controlled release of hydrophobic drugs. A recent publication in Biomaterials reported that nanoparticles composed of this compound exhibited enhanced cellular uptake and sustained drug release profiles compared to conventional drug carriers.

The environmental impact of perfluorinated compounds has been a topic of concern due to their persistence and potential toxicity. However, recent advancements in green chemistry have led to the development of more sustainable synthesis methods for Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate. These methods aim to minimize waste generation and reduce the use of hazardous reagents. A study published in Green Chemistry described a novel catalytic process that significantly improved the yield and purity of the compound while reducing environmental footprint.

The physical properties of Methyl Perfluoro-2,5,8,11-tetramethyl-3,6,9,12-tetraoxapentadecanoate are also noteworthy. It has a melting point of approximately 70°C and a boiling point around 300°C under standard atmospheric conditions. These properties make it suitable for high-temperature applications where conventional materials may degrade or lose functionality.

In conclusion,Methyl Perfluoro-2,5,8,11-tetramethyl-3，6，9，12-tetraoxapentadecanoate (CAS No. 133609-46-8) is a versatile compound with a wide range of applications in various industries. Its unique chemical structure and exceptional properties make it an attractive material for research and development efforts aimed at improving existing technologies and developing new ones. As ongoing studies continue to uncover new applications and optimize synthesis methods,Methyl Perfluoro-2，5，8，11-tetramethyl-3，6，9，12-tetraoxapentadecanoate is poised to play an increasingly important role in advancing materials science and related fields.